Cas no 313069-98-6 (N'-(2-ethylphenyl)-N-(furan-2-yl)methylethanediamide)

• Product Name: N'-(2-ethylphenyl)-N-(furan-2-yl)methylethanediamide
• CAS No: 313069-98-6
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 5477256
• Update Time: 2025-08-05

N'-(2-ethylphenyl)-N-(furan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-ethylphenyl)-N-(furan-2-ylmethyl)oxamide
• N'-(2-ethylphenyl)-N-(furan-2-yl)methylethanediamide

• Inchi： 1S/C15H16N2O3/c1-2-11-6-3-4-8-13(11)17-15(19)14(18)16-10-12-7-5-9-20-12/h3-9H,2,10H2,1H3,(H,16,18)(H,17,19)
• InChI Key： ZXUHONYZBXENMA-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C(NC1=CC=CC=C1CC)=O

Additional information on N'-(2-ethylphenyl)-N-(furan-2-yl)methylethanediamide

N'-(2-Ethylphenyl)-N-(furan-2-yl)methylethanediamide: A Comprehensive Overview

The compound CAS No. 313069-98-6, also known as N'-(2-ethylphenyl)-N-(furan-2-yl)methylethanediamide, is a unique organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its structural complexity and functional groups, which make it a versatile molecule for research and development. Recent studies have highlighted its role in pharmaceuticals, materials science, and as an intermediate in the synthesis of advanced materials.

The molecular structure of N'-(2-ethylphenyl)-N-(furan-2-yl)methylethanediamide consists of a central ethanediamide backbone, which is flanked by two distinct aromatic groups: a 2-ethylphenyl group and a furan-2-yl group. This combination of functional groups provides the molecule with unique electronic and steric properties. The ethanediamide group acts as a bridge, connecting the two aromatic systems, which are known for their stability and reactivity in various chemical environments.

Recent advancements in synthetic chemistry have enabled the precise control of the synthesis process for this compound, ensuring high purity and reproducibility. The synthesis typically involves multi-step reactions, including nucleophilic substitutions, condensations, and cyclizations. These steps are carefully optimized to maximize yield and minimize side reactions, making it feasible for large-scale production in industrial settings.

In terms of applications, N'-(2-ethylphenyl)-N-(furan-2-yl)methylethanediamide has shown promise in the field of drug discovery. Its ability to act as a scaffold for bioactive molecules has been exploited in the design of new pharmaceutical agents. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, its role as a precursor in the synthesis of complex heterocyclic compounds has been documented in recent studies.

The compound's compatibility with modern analytical techniques has also been a subject of interest. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and properties. These studies have provided valuable insights into its conformational flexibility, solubility profiles, and thermal stability, which are critical parameters for its application in various industries.

Moreover, the environmental impact of this compound has been assessed in recent eco-toxicological studies. These studies have demonstrated that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, making it suitable for use in environmentally friendly processes. Its biodegradability has also been evaluated, with results indicating that it can be effectively broken down under aerobic conditions.

In conclusion, CAS No. 313069-98-6, or N'-(2-ethylphenyl)-N-(furan-2-yl)methylethanediamide, stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and analytical techniques, positions it as a valuable tool for researchers and industry professionals alike.